![molecular formula C17H16Cl2N2O B4188065 3-chloro-N-[3-chloro-2-(1-pyrrolidinyl)phenyl]benzamide](/img/structure/B4188065.png)
3-chloro-N-[3-chloro-2-(1-pyrrolidinyl)phenyl]benzamide
Overview
Description
3-chloro-N-[3-chloro-2-(1-pyrrolidinyl)phenyl]benzamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields of research. This compound has been synthesized through various methods and has been studied for its mechanism of action, physiological effects, and potential advantages and limitations for laboratory experiments.
Mechanism of Action
The mechanism of action of 3-chloro-N-[3-chloro-2-(1-pyrrolidinyl)phenyl]benzamide is not fully understood. However, it has been proposed that it exerts its anticancer activity by inhibiting the activity of enzymes involved in the cell cycle and inducing apoptosis in cancer cells. It has also been suggested that it may act as an acetylcholinesterase inhibitor, which could be responsible for its potential use in the treatment of Alzheimer's disease.
Biochemical and Physiological Effects:
Studies have shown that 3-chloro-N-[3-chloro-2-(1-pyrrolidinyl)phenyl]benzamide can induce cell cycle arrest and apoptosis in cancer cells. It has also been found to exhibit neuroprotective effects by reducing oxidative stress and inflammation in the brain. However, further studies are needed to fully understand its biochemical and physiological effects.
Advantages and Limitations for Lab Experiments
One of the advantages of using 3-chloro-N-[3-chloro-2-(1-pyrrolidinyl)phenyl]benzamide in laboratory experiments is its potential as a therapeutic agent for the treatment of cancer and Alzheimer's disease. However, its limited solubility in water and potential toxicity at high concentrations are some of the limitations that need to be considered when using this compound in experiments.
Future Directions
There are several future directions for the study of 3-chloro-N-[3-chloro-2-(1-pyrrolidinyl)phenyl]benzamide. Further studies are needed to fully understand its mechanism of action and potential applications in the treatment of cancer and Alzheimer's disease. The development of more efficient and less toxic synthesis methods is also an area that requires further investigation. Additionally, the use of this compound in combination with other therapeutic agents could be explored to enhance its effectiveness.
Scientific Research Applications
3-chloro-N-[3-chloro-2-(1-pyrrolidinyl)phenyl]benzamide has been studied for its potential applications in various fields of research. It has been found to exhibit anticancer activity by inhibiting the growth of cancer cells. It has also been studied for its potential use as a therapeutic agent for the treatment of Alzheimer's disease.
properties
IUPAC Name |
3-chloro-N-(3-chloro-2-pyrrolidin-1-ylphenyl)benzamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H16Cl2N2O/c18-13-6-3-5-12(11-13)17(22)20-15-8-4-7-14(19)16(15)21-9-1-2-10-21/h3-8,11H,1-2,9-10H2,(H,20,22) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KXLDMRWUEWXUMW-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(C1)C2=C(C=CC=C2Cl)NC(=O)C3=CC(=CC=C3)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H16Cl2N2O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
335.2 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-chloro-N-[3-chloro-2-(pyrrolidin-1-yl)phenyl]benzamide |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.